methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinate

• IUPAC Name: methyl 2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]acetate
• InChI: InChI=1S/C15H20N2O5S/c1-22-14(18)11-16-15(19)12-5-7-13(8-6-12)23(20,21)17-9-3-2-4-10-17/h5-8H,2-4,9-11H2,1H3,(H,16,19)
• InChI Key: WDYPERMUSKPERS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Molecular Formula: C15H20N2O5S
• Molecular Weight: 340.4 g/mol

Description

Methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinate, also known as MPB or MPBG, is a chemical compound that has gained popularity in scientific research due to its potential therapeutic applications. MPBG is a glycine derivative that contains a piperidine ring and a benzoyl group.

Mechanism of Action

The exact mechanism of action of methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG is not fully understood. However, it is believed that methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG acts as a glycine receptor agonist, which enhances the inhibitory neurotransmission in the brain. methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has also been shown to modulate the activity of ion channels, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes.
Biochemical and Physiological Effects
methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has been shown to have various biochemical and physiological effects. In animal models, methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has been shown to enhance cognitive function and memory, reduce anxiety-like behavior, and improve motor coordination. methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has also been shown to have vasodilatory effects and reduce blood pressure in animal models.

Advantages and Limitations for Lab Experiments

Methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high potency and selectivity for the glycine receptor. However, methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has some limitations, such as its low water solubility and its potential toxicity at high doses.

Future Directions

There are several future directions for methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG research. One area of interest is the development of more potent and selective glycine receptor agonists for the treatment of cognitive disorders. Another area of interest is the investigation of methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG as a potential therapeutic agent for cancer and cardiovascular diseases. Additionally, the development of novel synthetic methods for methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG and its derivatives could lead to the discovery of new compounds with improved properties.

Synthesis Methods

The synthesis of methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG involves the reaction of glycine with 4-(1-piperidinylsulfonyl)benzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography. The yield of methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG is typically around 50%.

Scientific Research Applications

Methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has been studied for its potential therapeutic applications in various fields of research, including neuroscience, cancer, and cardiovascular diseases. In neuroscience, methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has been shown to enhance cognitive function and memory in animal models. In cancer research, methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has been investigated for its anti-tumor properties and its ability to sensitize cancer cells to chemotherapy. In cardiovascular research, methyl N-[4-(1-piperidinylsulfonyl)benzoyl]glycinateG has been studied for its vasodilatory effects and its potential use in the treatment of hypertension.